Bazedoxifene-4'-Glucuronide

• CAS No.: 328933-64-8
• Product Name: Bazedoxifene-4'-Glucuronide
• Molecular Formula: C36H42N2O9
• Molecular Weight: 646.74
• IUPAC Name: (2S,3S,4S,5R,6S)-6-[4-[1-[[4-[2-(azepan-1-yl)ethoxy]phenyl]methyl]-5-hydroxy-3-methylindol-2-yl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C36H42N2O9/c1-22-28-20-25(39)10-15-29(28)38(21-23-6-11-26(12-7-23)45-19-18-37-16-4-2-3-5-17-37)30(22)24-8-13-27(14-9-24)46-36-33(42)31(40)32(41)34(47-36)35(43)44/h6-15,20,31-34,36,39-42H,2-5,16-19,21H2,1H3,(H,43,44)/t31-,32-,33+,34-,36+/m0/s1
• SMILES: CC1=C(N(C2=C1C=C(C=C2)O)CC3=CC=C(C=C3)OCCN4CCCCCC4)C5=CC=C(C=C5)OC6C(C(C(C(O6)C(=O)O)O)O)O
• Description: Bazedoxifene-4'-Glucuronide is a metabolite of Bazedoxifene.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Bazedoxifene 4’-β-D-Glucuronide; [1-[[4-[2-(Hexahydro-1H-azepin-1-yl)ethoxy]phenyl]Methyl]-5-hydroxy-3-Methyl-1H-indol-2-yl]phenyl β-D-Glucopyranosiduronic Acid
• PubChem Compound: 71313640
• Last Modified: Nov 11 2021